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Compound of Interest

Boc-3,5-Dimethoxy-L-
Compound Name:
phenylalanine

cat. No.: B1503873

Executive Summary

This technical guide addresses the procurement, quality control (QC), and application of Boc-
3,5-Dimethoxy-L-phenylalanine (CAS: 1213596-36-1). As a non-canonical amino acid, this
building block is critical in structure-activity relationship (SAR) studies, offering unique
electronic properties (electron-rich aromatic system) and steric bulk compared to native
Phenylalanine or Tyrosine.

The market for substituted phenylalanines is fragmented. Researchers often face challenges
regarding enantiomeric purity (%ee) and positional isomer confusion (e.g., receiving 3,4-
dimethoxy instead of 3,5-dimethoxy). This guide establishes a rigorous protocol for vendor
selection and incoming material validation to ensure downstream synthetic success.

Chemical Profile & Rational Design

Understanding the physicochemical behavior of this residue is prerequisite to its application.
The 3,5-dimethoxy substitution pattern creates a specific electronic environment on the phenyl
ring.
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Property Data / Description

) N-(tert-Butoxycarbonyl)-3,5-dimethoxy-L-
Chemical Name _
phenylalanine

1213596-36-1 (Primary); Note: Verify via

CAS Number
structure search as indexing varies.
Molecular Formula C16H23NOe
Molecular Weight 325.36 g/mol
Protecting Group Boc (Acid-labile, removed by TFA)

) Electron-donating methoxy groups increase
Electronic Effect ) )
electron density of the aryl ring (1t-donor).

Soluble in DCM, DMF, DMSO; Low solubility in

Solubility .
water.

Scientific Application Context:

» Receptor Probing: The methoxy groups act as hydrogen bond acceptors but not donors,
allowing differentiation between H-bonding and hydrophobic interactions in receptor pockets.

» Metabolic Stability: The 3,5-substitution blocks metabolic oxidation at these positions,
potentially extending the half-life of peptide drugs.

o Fluorescence: Methoxy-substituted phenylalanines often exhibit altered fluorescence
quantum vyields, serving as intrinsic probes.

Commercial Supply Landscape

The supply chain for Boc-3,5-Dimethoxy-L-phenylalanine is tiered. Unlike standard amino
acids (e.g., Boc-Ala-OH), this is a "Tier 2" specialty building block.

Supplier Categorization
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] . Recommended
Tier Supplier Type Use Case
Vendors

High reliability,

Bachem, Sigma-
complete CoA, small

1 Global Catalog Aldrich (Merck),
scale (1g - 250). Best
Chem-Impex
for GLP work.
Broadest inventory of
) Building Block Enamine, Combi- analogs. Good
Specialists Blocks, BLD Pharm balance of
cost/quality.
Multi-kilogram scale-
WuXi AppTec, up. Requires strict
3 Custom/CRO
PharmBlock external QC

validation.

The "Isomer Trap" Warning

A common procurement failure mode is the accidental purchase of the 3,4-dimethoxy isomer
(CAS: 218457-71-7) or the D-enantiomer.

» Directive: Always search by CAS and Chemical Structure. Do not rely solely on text names in
vendor portals.

Quality Control (QC) Protocol: A Self-Validating
System

Trustworthiness Pillar: Do not assume the label is correct. Implement the following incoming
inspection workflow. This system ensures that only material meeting >98% purity and >99% ee
enters the synthesis pipeline.

QC Workflow Diagram
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Figure 1: Incoming Quality Control Workflow. A sequential failure mode analysis where any step

failure triggers rejection.
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Analytical Specification Table

Acceptance .
Test Method o Rationale
Criteria

] ) Yellowing indicates
] White to off-white o
Appearance Visual oxidation or free
powder ] )
amine degradation.

Impurities >2% can
Purity RP-HPLC (C18) > 98.0% (Area) cause truncation in
SPPS.

D-isomer
i . . ] contamination ruins
Chiral Purity Chiral HPLC/SFC > 99.0% ee (L-isomer)
secondary structure

(a-helices).

Confirm 3,5-
) substitution pattern
Identity 1H-NMR (300+ MHz) Conforms to structure ]
(singlet ~3.7 ppm for

OMe).

B ) ) Quick check for gross
Specific Rotation Polarimetry Matches CoA + 2° ] ]
enantiomeric errors.

Utilization in Solid-Phase Peptide Synthesis (SPPS)

Expertise & Experience: While Fmoc chemistry is standard, Boc chemistry is preferred for
"difficult” sequences prone to aggregation, as the TFA deprotection breaks up secondary
structures more effectively than piperidine.

Deprotection Mechanism

The Boc group is acid-labile. In the presence of Trifluoroacetic acid (TFA), it undergoes
acidolysis to yield the free amine, COz, and isobutylene (gas).
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Figure 2: Acidolytic cleavage of the Boc protecting group.

Step-by-Step Coupling Protocol

e Resin Selection: Use PAM or MBHA resin for Boc chemistry.
o Deprotection:
o Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

o Critical Step: Scavengers (e.g., anisole) are usually not needed for Boc removal alone, but
if the peptide contains Trp/Met, add 5% scavenger cocktail.

e Neutralization:
o Wash with DCM.
o Neutralize with 10% Diisopropylethylamine (DIEA) in DCM (2 x 2 min).

» Activation & Coupling:

o

Dissolve Boc-3,5-dimethoxy-L-Phe (3.0 eq) in minimal DMF/DCM.

[¢]

Add HBTU (2.9 eq) and DIEA (6.0 eq).

Reaction Time: 45—60 minutes.

[e]

o Monitoring: Perform Kaiser Test (Ninhydrin). If blue (positive), re-couple.

Safety Note: TFA is highly corrosive. Perform all deprotection steps in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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